Cas no 324523-97-9 (2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride)

• Product Name: 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride
• CAS No: 324523-97-9
• MF: C₁₂H₁₉ClN₂S
• MW: 258.810660600662
• MDL: MFCD10677023
• CID: 4646077
• Update Time: 2025-11-02

2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-tert-Butylbenzyl)isothiourea
• Carbamimidothioic acid 4-tert-butylbenzyl ester
• 2-(4-tert-Butyl-benzyl)-isothiourea: hydrochloride
• 4-(Tert-butyl)benzyl carbamimidothioate hydrochloride
• 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride

• MDL： MFCD10677023
• Inchi： 1S/C12H18N2S.ClH/c1-12(2,3)10-6-4-9(5-7-10)8-15-11(13)14;/h4-7H,8H2,1-3H3,(H3,13,14);1H
• InChI Key： KLFKDVCPIMLONU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CSC(N)=N)=CC=1)(C)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride

Comprehensive Guide to 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride (CAS No. 324523-97-9)

2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride (CAS No. 324523-97-9) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, often referred to as a tert-butyl benzyl isothiourea derivative, has garnered attention due to its unique chemical properties and potential uses in drug development. Researchers and industry professionals frequently search for information on its synthesis methods, solubility, and stability under various conditions, making it a topic of interest in modern chemistry.

The molecular structure of 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride features a tert-butyl group attached to a benzyl ring, which is further linked to an isothiourea moiety. This configuration contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in green chemistry have spurred interest in optimizing its production to minimize environmental impact, aligning with global sustainability goals.

In pharmaceutical applications, 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride is explored for its potential as a building block in drug design. Its ability to interact with biological targets has led to investigations into its use for developing new therapeutic agents. Questions about its bioavailability and mechanism of action are commonly searched, reflecting the compound's relevance in medicinal chemistry. Additionally, its role in peptide modification and enzyme inhibition studies has been a focus of recent research papers.

The compound's physical and chemical properties are critical for researchers. 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride typically appears as a white to off-white crystalline powder with specific melting point characteristics. Its solubility profile in various solvents, including water, methanol, and dimethyl sulfoxide (DMSO), is frequently queried in scientific databases. Stability data under different pH conditions and temperature ranges are also important considerations for storage and handling protocols.

From a market perspective, the demand for high-purity 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride has been steadily increasing, particularly from contract research organizations and pharmaceutical companies. Suppliers often receive inquiries about bulk availability, custom synthesis options, and analytical documentation. The compound's niche applications in specialty chemicals and research reagents markets contribute to its commercial value.

Safety considerations for 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride follow standard laboratory practices. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling. The scientific community shows growing interest in eco-friendly alternatives and waste reduction strategies in the use of such compounds, reflecting broader environmental concerns.

Analytical techniques for characterizing 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride include HPLC, NMR spectroscopy, and mass spectrometry. These methods help verify purity and identity, which are crucial for research reproducibility. Recent advancements in analytical chemistry have improved detection limits and reduced analysis times for such compounds.

Future research directions for 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride may explore its potential in catalysis and material science applications. The compound's structural features suggest possible utility in designing functional materials with specific electronic or optical properties. As computational chemistry advances, molecular modeling studies of this compound could provide deeper insights into its behavior and potential applications.

For researchers working with 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride, proper storage conditions typically involve protection from moisture and maintenance at room temperature. Stability studies indicate that the compound remains viable for extended periods when stored correctly, though periodic quality control checks are advisable for long-term projects.

The synthesis of 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride involves multiple steps, with recent literature focusing on yield optimization and process simplification. Alternative routes using microwave-assisted synthesis or flow chemistry techniques have shown promise in improving efficiency. These developments address the growing demand for cost-effective production methods in chemical research.

In conclusion, 2-(4-tert-Butyl-benzyl)-isothiourea hydrochloride (CAS No. 324523-97-9) represents an important compound in contemporary chemical research. Its versatility as a synthetic intermediate and potential pharmaceutical applications continue to drive scientific interest. As research methodologies evolve and environmental considerations gain prominence, this compound will likely remain relevant in both academic and industrial settings.